Cas no 14309-60-5 (Benzene,1-methyl-2-(2-phenylethynyl)-)

• Product Name: Benzene,1-methyl-2-(2-phenylethynyl)-
• CAS No: 14309-60-5
• MF: C₁₅H₁₂
• MW: 192.255784034729
• CID: 120309
• PubChem ID: 11148226
• Update Time: 2025-09-28

Benzene,1-methyl-2-(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-(2-phenylethynyl)-
• 1-Methyl-2-(phenylethynyl)benzene
• 1-METHYL-2-PHENYLETHYNYL-BENZENE
• DTXSID801294331
• 14309-60-5
• MFCD01319652
• AKOS006276173
• 2-methyl-phenylethynyl-benzene
• 2-Methyldiphenylacetylene
• 1-methyl-2-(2-phenylethynyl)benzene

• Inchi： 1S/C15H12/c1-13-7-5-6-10-15(13)12-11-14-8-3-2-4-9-14/h2-10H,1H3
• InChI Key： RVTIFECUYDUJAY-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=CC=1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.093900383g/mol
• Monoisotopic Mass: 192.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on Benzene,1-methyl-2-(2-phenylethynyl)-

Chemical Profile of Benzene,1-methyl-2-(2-phenylethynyl)- (CAS No. 14309-60-5)

Benzene,1-methyl-2-(2-phenylethynyl)-, identified by its Chemical Abstracts Service (CAS) number 14309-60-5, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of arylalkyne derivatives, characterized by the presence of a benzene ring substituted with a methyl group and an acetylenic group linked to a phenyl ring. The molecular structure of this compound imparts distinct reactivity and potential applications, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The structural framework of Benzene,1-methyl-2-(2-phenylethynyl)- consists of a benzene core, which is a well-known aromatic system with significant electronic and steric effects, modified by the introduction of a methyl group at the 1-position and an ethynyl group at the 2-position that is further substituted with a phenyl ring. This arrangement creates a molecule with multiple reactive sites, including the triple bond of the ethynyl group and the aromatic system itself. The presence of these functional groups allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in arylalkyne derivatives due to their potential applications in pharmaceuticals, materials science, and catalysis. The triple bond in the ethynyl group can participate in various reactions such as Sonogashira coupling, which is widely used for constructing carbon-carbon bonds in organic synthesis. Additionally, the phenyl ring can serve as a handle for further functionalization through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These properties make Benzene,1-methyl-2-(2-phenylethynyl)- (CAS No. 14309-60-5) a versatile building block for designing complex molecules.

One of the most compelling aspects of this compound is its potential use in drug discovery and development. Researchers have been exploring arylalkyne derivatives as scaffolds for novel therapeutic agents due to their ability to interact with biological targets in unique ways. The aromatic system can engage with proteins and enzymes through π-stacking interactions, while the ethynyl group can be modified to introduce specific pharmacophores. For instance, studies have shown that compounds containing similar structural motifs exhibit anti-inflammatory, anticancer, and antimicrobial properties. The methyl and phenyl substituents can also influence the electronic properties of the molecule, allowing for fine-tuning of its biological activity.

Recent advancements in synthetic methodologies have enabled more efficient preparation of Benzene,1-methyl-2-(2-phenylethynyl)- (CAS No. 14309-60-5). One such approach involves the palladium-catalyzed coupling of propargyl bromide with 1-methylbenzene under controlled conditions to form the desired ethynyl-substituted benzene derivative. This method leverages transition metal catalysis to achieve high selectivity and yield, making it suitable for large-scale production. Additionally, computational studies have been employed to optimize reaction conditions and predict the structural behavior of this compound, further enhancing its synthetic utility.

The pharmaceutical industry has also shown interest in using Benzene,1-methyl-2-(2-phenylethynyl)- as a starting material for more complex drug candidates. For example, researchers have synthesized analogs of this compound by introducing additional functional groups or modifying the substituents on the benzene ring. These modifications can lead to new compounds with improved pharmacokinetic properties or enhanced target specificity. Preclinical studies have demonstrated that certain derivatives exhibit promising biological activity in vitro and in vivo, warranting further investigation into their therapeutic potential.

Beyond pharmaceutical applications, Benzene,1-methyl-2-(2-phenylethynyl)- (CAS No. 14309-60-5) has potential uses in materials science as well. The combination of aromatic and alkyne functionalities makes it a candidate for developing advanced materials such as conductive polymers or luminescent compounds. The ability to precisely control the molecular structure allows researchers to tailor the physical properties of these materials for specific applications. For instance, polymers derived from arylalkyne derivatives could exhibit enhanced thermal stability or mechanical strength due to their rigid backbone structure.

In conclusion,Benzene,1-methyl-2-(2-phenylethynyl)-, identified by its CAS number 14309-60-5, is a multifunctional compound with significant potential in both pharmaceutical research and materials science. Its unique structural features enable diverse chemical transformations and interactions with biological systems, making it a valuable tool for drug discovery and development. Advances in synthetic chemistry have made it more accessible than ever before; however; further research is needed to fully explore its applications across different fields.